Cas no 68592-16-5 (1,1'-Biphenyl, 2,2'-dimethoxy-5,5'-di-2-propenyl-)

• Product Name: 1,1'-Biphenyl, 2,2'-dimethoxy-5,5'-di-2-propenyl-
• CAS No: 68592-16-5
• MF: C₂₀H₂₂O₂
• MW: 294.387485980988
• CID: 392851
• PubChem ID: 14864218
• Update Time: 2025-04-19

1,1'-Biphenyl, 2,2'-dimethoxy-5,5'-di-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,2'-dimethoxy-5,5'-di-2-propenyl-
• 1-methoxy-2-(2-methoxy-5-prop-2-enylphenyl)-4-prop-2-enylbenzene
• 5,5'-Diallyl-[1,1'-biphenyl]-2,2'-diol, dimethyl ether
• SCHEMBL14125144
• 68592-16-5
• 2,2'-Dimethoxy-5,5'-di(prop-2-en-1-yl)-1,1'-biphenyl
• Magnolol, dimethyl ether
• CHEMBL183083
• 4,4'-diallyl-2,2'-bianisole
• 5,5'-Diallyl-2,2'-biphenyldiol, dimethyl ether
• DTXSID50564804

• Inchi： 1S/C20H22O2/c1-5-7-15-9-11-19(21-3)17(13-15)18-14-16(8-6-2)10-12-20(18)22-4/h5-6,9-14H,1-2,7-8H2,3-4H3
• InChI Key： GJMNJXRWNDXTIM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CC=C)=CC=1C1=C(C=CC(CC=C)=C1)OC

Computed Properties

• Exact Mass: 294.16206
• Monoisotopic Mass: 294.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46